molecular formula C7H14O4 B8590020 2,2-Diethoxypropionic acid

2,2-Diethoxypropionic acid

Cat. No. B8590020
M. Wt: 162.18 g/mol
InChI Key: GZXUGANRHSLAKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Diethoxypropionic acid is a useful research compound. Its molecular formula is C7H14O4 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Diethoxypropionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Diethoxypropionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Diethoxypropionic acid

Molecular Formula

C7H14O4

Molecular Weight

162.18 g/mol

IUPAC Name

2,2-diethoxypropanoic acid

InChI

InChI=1S/C7H14O4/c1-4-10-7(3,6(8)9)11-5-2/h4-5H2,1-3H3,(H,8,9)

InChI Key

GZXUGANRHSLAKH-UHFFFAOYSA-N

Canonical SMILES

CCOC(C)(C(=O)O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of pyruvic acid (14 mL, 0.2 mol) and triethylorthoformate (80 mL) at 10° C. was added concentrated sulfuric acid (1 mL). The resulting mixture was stirred at 5-10° C. for 1 h and then diluted with dichloromethane (200 mL). The organic solution was washed successively with water (3×80 mL) and saturated sodium chloride solution (80 mL) and then dried over anhydrous sodium sulfate. The mixture was filtered and then concentrated to give a quantitative yield of 2,2-diethoxypropionic acid as an oil. 1H NMR (CDCl3, 400 MHz): δ 1.30 (t, 6H), 1.61 (s, 3H), 3.57 (q, 4H), 8.62 (s, 1H). The acid form was quantitatively converted to its cesium salt (25) by dissolving the acid in water (25 mL) followed by treatment with an equimolar quantity of cesium carbonate, and then lyophilization. 1H NMR (D2O, 400 MHz): δ 0.98 (t, 6H), 1.28 (s, 3H), 3.22 (q, 2H), 3.47 (q, 2H).
Quantity
14 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two

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